Cas no 1454653-71-4 (Benzenemethanamine, N,N-bis(phenylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenemethanamine, N,N-bis(phenylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1454653-71-4
• MF: C₂₇H₃₂BNO₂
• MW: 413.359487533569
• CID: 4516012
• PubChem ID: 165341505
• Update Time: 2025-04-24

Benzenemethanamine, N,N-bis(phenylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,N-bis(phenylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1454653-71-4
• N,N-Bis(phenylmethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenemethanamine
• DTXSID701124844

• Inchi： 1S/C27H32BNO2/c1-26(2)27(3,4)31-28(30-26)25-17-11-16-24(18-25)21-29(19-22-12-7-5-8-13-22)20-23-14-9-6-10-15-23/h5-18H,19-21H2,1-4H3
• InChI Key： RUMSVRKOIFYTED-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CN(CC3C=CC=CC=3)CC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 413.2526094Da
• Monoisotopic Mass: 413.2526094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų